Cas no 917868-82-7 (Phenol, 4-[4-[[4-[4-(1,1-dimethylethyl)phenoxy]phenyl]sulfonyl]phenoxy]-)
917868-82-7 structure
Product Name:Phenol, 4-[4-[[4-[4-(1,1-dimethylethyl)phenoxy]phenyl]sulfonyl]phenoxy]-
CAS No:917868-82-7
MF:C28H26O5S
MW:474.568047046661
CID:783730
PubChem ID:71428269
Update Time:2025-04-19
Phenol, 4-[4-[[4-[4-(1,1-dimethylethyl)phenoxy]phenyl]sulfonyl]phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[4-[[4-[4-(1,1-dimethylethyl)phenoxy]phenyl]sulfonyl]phenoxy]-
- 4-[4-[4-(4-tert-butylphenoxy)phenyl]sulfonylphenoxy]phenol
- DTXSID10846996
- 917868-82-7
- 4-{4-[4-(4-tert-Butylphenoxy)benzene-1-sulfonyl]phenoxy}phenol
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- Inchi: 1S/C28H26O5S/c1-28(2,3)20-4-8-22(9-5-20)32-24-12-16-26(17-13-24)34(30,31)27-18-14-25(15-19-27)33-23-10-6-21(29)7-11-23/h4-19,29H,1-3H3
- InChI Key: PXVJCATZNSUGNW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC1C=CC(=CC=1)O)(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 474.15009510g/mol
- Monoisotopic Mass: 474.15009510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 707
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 81.2Ų
Phenol, 4-[4-[[4-[4-(1,1-dimethylethyl)phenoxy]phenyl]sulfonyl]phenoxy]- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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